Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated

• CAS No.: 104780-63-4
• Molecular Formula: C8H12N2O2S
• Synonyms: Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated

Description

Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated: are versatile chemical compounds widely used in various scientific and industrial applications. These compounds are characterized by their unique structure, which includes both hydrogen and vinyl groups terminated on a siloxane backbone. This structure imparts unique properties, making them valuable in numerous fields such as material science, biomedical engineering, and surface coatings .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated typically involves the reaction of methylhydrosiloxane with vinyl-terminated siloxanes. This reaction is often carried out in the presence of a catalyst, such as platinum, to facilitate the hydrosilylation process . The reaction conditions usually include moderate temperatures and controlled environments to ensure the desired product is obtained with high purity.

Industrial Production Methods: On an industrial scale, the production of these compounds involves a two-step process. The first step is the hydrolysis or methanolysis of dichlorosilanes, leading to a mixture of linear and cyclic oligomeric siloxanes. The second step involves the polymerization of these oligomers in the presence of a catalyst to form the final product .

Chemical Reactions Analysis

Types of Reactions: Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated undergo various chemical reactions, including:

Hydrosilylation: This is the most common reaction, where the hydrogen-terminated siloxane reacts with a vinyl group in the presence of a catalyst.

Oxidation and Reduction: These compounds can undergo oxidation and reduction reactions, although these are less common compared to hydrosilylation.

Substitution: Substitution reactions can occur, where one functional group is replaced by another under specific conditions.

Common Reagents and Conditions:

Catalysts: Platinum-based catalysts are commonly used for hydrosilylation reactions.

Solvents: Organic solvents such as toluene or hexane are often used to dissolve the reactants and facilitate the reaction.

Temperature: Moderate temperatures, typically between 50-100°C, are used to ensure optimal reaction rates and product yields.

Major Products: The primary products formed from these reactions are cross-linked siloxane polymers, which have enhanced mechanical and thermal properties .

Scientific Research Applications

Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated have a wide range of applications in scientific research:

Material Science: Used in the development of advanced materials with unique mechanical and thermal properties.

Biomedical Engineering: Employed in the fabrication of medical devices, implants, and drug delivery systems due to their biocompatibility and flexibility.

Surface Coatings: Utilized in coatings to provide water repellency, durability, and resistance to environmental degradation.

Mechanism of Action

The mechanism of action of Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated primarily involves the interaction of the hydrogen and vinyl groups with various substrates. The hydrogen groups can participate in hydrosilylation reactions, forming strong Si-C bonds, while the vinyl groups can undergo polymerization, leading to the formation of cross-linked networks. These interactions result in materials with enhanced mechanical strength, thermal stability, and chemical resistance .

Comparison with Similar Compounds

• Siloxanes and Silicones, di-Me, Me hydrogen, polymers with Me silsesquioxanes and vinyl group-terminated di-Me siloxanes
• Siloxanes and Silicones, di-Me, hydrogen-terminated, polymers with vinyl group-terminated di-Me siloxanes

Uniqueness: Siloxanes and Silicones, di-Me, hydrogen- and vinyl group-terminated are unique due to their dual functional groups (hydrogen and vinyl) which allow for versatile chemical modifications and applications. This dual functionality provides a balance between reactivity and stability, making them suitable for a wide range of applications compared to other similar compounds .